2-(Aminomethyl)benzamide hydrochloride

• IUPAC Name: 2-(aminomethyl)benzamide;hydrochloride
• InChI: InChI=1S/C8H10N2O.ClH/c9-5-6-3-1-2-4-7(6)8(10)11;/h1-4H,5,9H2,(H2,10,11);1H
• InChI Key: SMOLWQMCYOIZKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)C(=O)N.Cl
• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• CAS No.: 1187927-15-6

Description

2-(Aminomethyl)benzamide hydrochloride is a chemical compound with the molecular formula C8H11ClN2O. It is a derivative of benzamide, which is the simplest amide derivative of benzoic acid. This compound has been used in the synthesis of N-(benzimidazol-2-ylmethyl)iminodiacetic acid.

Synthesis Analysis

The synthesis of benzamide compounds, including this compound, often starts from benzoic acid or its derivatives and amine derivatives. A palladium-catalyzed carbonylative aminohomologation reaction has been reported for the direct aminomethylation of aryl halides.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code 1S/C8H10N2O.ClH/c9-5-6-3-1-2-4-7 (6)8 (10)11;/h1-4H,5,9H2, (H2,10,11);1H. The molecular weight of this compound is 186.64 g/mol.

Scientific Research Applications

Antiarrhythmic Activity

Benzamides with trifluoroethoxy ring substituents and a heterocyclic amide side chain, such as flecainide acetate, have shown oral antiarrhythmic activity in mice. The potency of these compounds varies with the basicity of the amine nitrogen and the link between the heterocycle and amide nitrogen, highlighting their potential in clinical trials as antiarrhythmics (Banitt et al., 1977).

Histone Deacetylase Inhibition

New benzamide derivatives have been synthesized and evaluated for their histone deacetylase inhibitory activity, with active compounds exhibiting IC50 values in the range of 2-50 μM. These findings suggest their utility in exploring the structure-activity relationships for therapeutic applications (Suzuki et al., 1999).

Metalloligand Design for Magnets

Compounds derived from benzamide, such as 2-Hydroxy-N-{2-[2-hydroxyethyl)amino]ethyl}benzamide, have been used to coordinate copper ions for creating anionic metalloligands. These metalloligands, when combined with lanthanide salts, yield complexes with significant potential in designing single-molecule magnets and single-chain magnets, demonstrating the versatile applications of benzamide derivatives in materials science (Costes et al., 2010).

Corrosion Inhibition

Benzimidazole derivatives, closely related to benzamides, have been studied as corrosion inhibitors for mild steel in acidic media, showcasing the chemical utility of benzamide analogs in protecting industrial materials (Tang et al., 2013).

Safety and Hazards

The safety data sheet for benzamide suggests that it is harmful if swallowed and suspected of causing genetic defects. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid dust formation, and avoid contact with skin, eyes, or clothing.

Mechanism of Action

Target of Action

Benzamides, a class of compounds to which 2-(aminomethyl)benzamide hydrochloride belongs, are known to interact with various biological targets .

Mode of Action

For instance, some benzamides can act as inhibitors, blocking the activity of certain enzymes or receptors .

Biochemical Pathways

Benzamides have been reported to influence a variety of biochemical pathways, depending on their specific targets .

Pharmacokinetics

The physical form of this compound is a white solid, which may influence its bioavailability .

Result of Action

Benzamides, in general, are known to exert various effects at the molecular and cellular levels, depending on their specific targets and mode of action .

Action Environment

Factors such as temperature, ph, and the presence of other substances can potentially influence the action of benzamides .

Biochemical Analysis

Biochemical Properties

Benzamides, a class of compounds to which 2-(Aminomethyl)benzamide hydrochloride belongs, are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions often involves the formation of hydrogen bonds and van der Waals forces .

Cellular Effects

Benzamides have been reported to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Benzamides are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .